Cas no 88494-41-1 (1,3,5-Octadecanetriol, 2-amino-)
88494-41-1 structure
Product Name:1,3,5-Octadecanetriol, 2-amino-
CAS No:88494-41-1
MF:C18H39NO3
MW:317.507166147232
CID:630654
PubChem ID:71318361
Update Time:2025-04-19
1,3,5-Octadecanetriol, 2-amino- Chemical and Physical Properties
Names and Identifiers
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- 1,3,5-Octadecanetriol, 2-amino-
- 2-aminooctadecane-1,3,5-triol
- DTXSID60748491
- 88494-41-1
-
- Inchi: 1S/C18H39NO3/c1-2-3-4-5-6-7-8-9-10-11-12-13-16(21)14-18(22)17(19)15-20/h16-18,20-22H,2-15,19H2,1H3
- InChI Key: DLNHKONBBOBVFK-UHFFFAOYSA-N
- SMILES: OC(CC(C(CO)N)O)CCCCCCCCCCCCC
Computed Properties
- Exact Mass: 317.29299411g/mol
- Monoisotopic Mass: 317.29299411g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 16
- Complexity: 226
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 86.7Ų
1,3,5-Octadecanetriol, 2-amino- Related Literature
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
88494-41-1 (1,3,5-Octadecanetriol, 2-amino-) Related Products
- 24006-62-0(Sphinganine-C20)
- 44520-55-0(D-Threoninol)
- 260065-85-8((1R,2S)-2-aminocyclopentan-1-ol)
- 3228-51-1(L-Threoninol)
- 515-93-5(L-Threoninol)
- 6850-38-0(2-Aminocyclohexanol)
- 13552-09-5(2-Aminooctadecane-1,3-diol)
- 13552-11-9(1,3,4-Octadecanetriol,2-amino-)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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